Cas no 622813-18-7 ((2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 622813-18-7
• MF: C₂₀H₂₀O₅S
• MW: 372.434804916382
• CID: 5417715
• Update Time: 2025-10-23

(2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-tert-butylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• 3(2H)-Benzofuranone, 2-[[4-(1,1-dimethylethyl)phenyl]methylene]-6-[(methylsulfonyl)oxy]-
• (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C20H20O5S/c1-20(2,3)14-7-5-13(6-8-14)11-18-19(21)16-10-9-15(12-17(16)24-18)25-26(4,22)23/h5-12H,1-4H3
• InChI Key： AMFSZDLQRWNDPO-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Research Brief on (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS: 622813-18-7)

The compound (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS: 622813-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The methanesulfonate group attached to the benzofuran core enhances its solubility and bioavailability, making it a promising candidate for further drug development. Structural-activity relationship (SAR) studies have demonstrated that the tert-butylphenyl moiety is critical for its binding affinity to target proteins.

In vitro and in vivo experiments have shown that (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate exhibits significant anti-proliferative effects against a range of cancer cell lines, including breast, lung, and colon cancers. The compound's ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, underscores its potential as a multi-targeted therapeutic agent.

Pharmacokinetic studies have further elucidated the compound's metabolic stability and distribution profiles. Notably, its half-life and clearance rates suggest favorable drug-like properties, though further optimization may be required to minimize off-target effects. Advanced formulation strategies, such as nanoparticle encapsulation, are being explored to enhance its delivery and efficacy.

Ongoing research is also investigating the compound's potential in combination therapies. Preliminary data indicate synergistic effects when used alongside conventional chemotherapeutic agents, offering a promising avenue for overcoming drug resistance in cancer treatment. However, comprehensive toxicological assessments are still needed to ensure its safety profile.

In conclusion, (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate represents a compelling area of study in medicinal chemistry. Its unique structural features and biological activities position it as a viable candidate for further preclinical and clinical development. Future research should focus on elucidating its precise molecular targets and optimizing its pharmacological properties for therapeutic use.